3-Amino-5-(2-methyl-4-nitrophenyl)pyrazole

• Molecular Formula: C10H10N4O2
• Molecular Weight: 218.21 g/mol
• IUPAC Name: 5-(2-methyl-4-nitrophenyl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C10H10N4O2/c1-6-4-7(14(15)16)2-3-8(6)9-5-10(11)13-12-9/h2-5H,1H3,(H3,11,12,13)
• InChI Key: QSRUJQGVILHNBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC(=NN2)N

Description

The compound identified as “MFCD16117656” is a chemical entity with unique properties and applications. It is known for its specific molecular structure and reactivity, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of “MFCD16117656” involves a series of chemical reactions under controlled conditions. The preparation method typically includes the use of specific reagents and catalysts to achieve the desired product. The reaction conditions such as temperature, pressure, and pH are carefully monitored to ensure the purity and yield of the compound.

Industrial Production Methods: In industrial settings, the production of “MFCD16117656” is scaled up using large reactors and continuous flow systems. The process is optimized for efficiency and cost-effectiveness, ensuring that the compound is produced in large quantities with consistent quality.

Chemical Reactions Analysis

Types of Reactions: “MFCD16117656” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of specific reagents and catalysts.

Common Reagents and Conditions: Common reagents used in the reactions of “MFCD16117656” include strong oxidizing agents, reducing agents, and nucleophiles. The reaction conditions such as solvent choice, temperature, and reaction time are critical factors that determine the outcome of the reactions.

Major Products Formed: The major products formed from the reactions of “MFCD16117656” depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of substituted compounds.

Scientific Research Applications

“MFCD16117656” has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic pathways. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, “MFCD16117656” could be explored for its potential therapeutic effects. Additionally, it has industrial applications in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of “MFCD16117656” involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The detailed molecular pathways involved in its action are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to “MFCD16117656” include those with analogous molecular structures and reactivity. These compounds may share similar chemical properties and applications.

Uniqueness: What sets “MFCD16117656” apart from similar compounds is its unique molecular structure, which imparts specific reactivity and biological activity. This uniqueness makes it a valuable compound for targeted research and applications.